Cas no 67516-82-9 (3-Hexanone, 2-methyl-4-methylene-)

• Product Name: 3-Hexanone, 2-methyl-4-methylene-
• CAS No: 67516-82-9
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 394697
• PubChem ID: 12422943
• Update Time: 2025-04-19

3-Hexanone, 2-methyl-4-methylene- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 2-methyl-4-methylene-
• 2-methyl-4-methylidenehexan-3-one
• DTXSID90497541
• SCHEMBL20314923
• 67516-82-9

• Inchi： 1S/C8H14O/c1-5-7(4)8(9)6(2)3/h6H,4-5H2,1-3H3
• InChI Key： INTCTSVBHXUUPJ-UHFFFAOYSA-N
• SMILES： O=C(C(=C)CC)C(C)C

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07